![molecular formula C11H11IN2O2 B1404060 Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate CAS No. 1565827-85-1](/img/structure/B1404060.png)
Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate
Overview
Description
Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the CAS Number: 1565827-85-1 . It has a molecular weight of 330.13 . The IUPAC name for this compound is ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate .
Molecular Structure Analysis
The InChI code for Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate is 1S/C11H11IN2O2/c1-3-16-11(15)9-5-13-10-8(12)4-7(2)6-14(9)10/h4-6H,3H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate is a solid at room temperature . It should be stored at a temperature between 28°C .Scientific Research Applications
Drug Development
This compound serves as a precursor in the synthesis of imidazopyridine derivatives, which are recognized for their pharmacological properties . The presence of the imidazo[1,2-a]pyridine moiety is common in molecules with sedative , anxiolytic , and anticonvulsant activities. The ethyl ester group in the compound can be hydrolyzed to form the corresponding carboxylic acid, which is a key intermediate in the synthesis of drug candidates.
Material Science
In material science, the imidazo[1,2-a]pyridine core of the compound is of interest due to its structural characteristics . It can be used to create novel organic materials with potential applications in organic light-emitting diodes (OLEDs) and other electronic devices due to its ability to facilitate electron transfer.
Biological Studies
The iodine atom present in the compound makes it suitable for use in radio-labeling studies . This is particularly useful in biological research where tracking the distribution and localization of compounds within an organism is crucial.
Chemical Synthesis
Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate can be used in halogenation reactions to introduce iodine into other molecules . This is a valuable reaction in organic synthesis, as iodine-containing compounds are often used in further chemical transformations.
Antimicrobial Research
Imidazo[1,2-a]pyridine derivatives have shown promise as antimicrobial agents . The compound can be used to synthesize analogues that target specific microbial pathways, potentially leading to the development of new antibiotics.
Tuberculosis Treatment
Recent research has indicated that imidazo[1,2-a]pyridine analogues can be effective in treating tuberculosis (TB) . The compound could be used to create new TB treatments that are more effective against drug-resistant strains of the bacteria.
Safety And Hazards
properties
IUPAC Name |
ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11IN2O2/c1-3-16-11(15)9-5-13-10-8(12)4-7(2)6-14(9)10/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPWBROPKSOQGBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2N1C=C(C=C2I)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 8-iodo-6-methylimidazo[1,2-a]pyridine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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